Structural Differentiation: 2,2′-Anhydro Bridge Defines Unique Tricyclic Scaffold
5-Methylcyclocytidine hydrochloride contains a 2,2′-anhydro linkage between the C2 position of the pyrimidine base and the C2′ position of the ribose sugar, forming an oxazolo-furo-pyrimidine tricyclic system . This structural feature is absent in natural cytidine (unmodified nucleoside), 5-azacytidine (triazine ring replacement), decitabine (5-aza-2′-deoxycytidine), and zebularine (pyrimidin-2-one lacking 4-amino group) [1]. The anhydro bridge confers conformational rigidity and distinct chemical reactivity suitable for specific synthetic transformations, particularly the synthesis of arabinofuranosyl nucleosides .
| Evidence Dimension | Structural feature: 2,2′-anhydro bridge (cyclonucleoside formation) |
|---|---|
| Target Compound Data | Present; tricyclic furo-oxazolo-pyrimidine scaffold with IUPAC name (2R,4R,5R,6S)-4-(hydroxymethyl)-10-imino-11-methyl-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-5-ol hydrochloride |
| Comparator Or Baseline | Cytidine (natural): No anhydro bridge, standard bicyclic nucleoside structure; 5-Azacytidine: Triazine ring replacement, no anhydro bridge; Decitabine: 5-aza-2′-deoxycytidine, no anhydro bridge; Zebularine: Pyrimidin-2-one, no anhydro bridge [1] |
| Quantified Difference | Qualitative structural difference: Unique 2,2′-anhydro cyclonucleoside linkage present in target compound; absent in all comparators listed |
| Conditions | Structural analysis based on IUPAC nomenclature and SMILES/InChI characterization |
Why This Matters
The 2,2′-anhydro bridge defines the compound's primary utility as a synthetic intermediate for accessing arabinofuranosyl nucleosides that cannot be prepared from standard cytidine analogs, making structural substitution impossible.
- [1] Gowher H, Jeltsch A. Mechanism of inhibition of DNA methyltransferases by cytidine analogs in cancer therapy. Cancer Biology & Therapy. 2004;3(11):1062-1068. Comparative structural analysis of cytidine analogs including 5-azacytidine, decitabine, and zebularine. View Source
